Cas no 1781022-57-8 (3-amino-2-(2-bromo-4-chlorophenyl)propanoic acid)

• Product Name: 3-amino-2-(2-bromo-4-chlorophenyl)propanoic acid
• CAS No: 1781022-57-8
• MF: C₉H₉BrClNO₂
• MW: 278.530260801315
• CID: 6007759
• PubChem ID: 84714844
• Update Time: 2025-06-11

3-amino-2-(2-bromo-4-chlorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2-bromo-4-chlorophenyl)propanoic acid
• 1781022-57-8
• EN300-1896542
• 3-Amino-2-(2-bromo-4-chlorophenyl)propanoicacid

• Inchi： 1S/C9H9BrClNO2/c10-8-3-5(11)1-2-6(8)7(4-12)9(13)14/h1-3,7H,4,12H2,(H,13,14)
• InChI Key： HXVVFCJCMRFZMH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C(=O)O)CN)Cl

Computed Properties

• Exact Mass: 276.95052g/mol
• Monoisotopic Mass: 276.95052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-2-(2-bromo-4-chlorophenyl)propanoic acid

3-Amino-2-(2-Bromo-4-Chlorophenyl)Propanoic Acid: A Comprehensive Overview

3-Amino-2-(2-bromo-4-chlorophenyl)propanoic acid, also known by its CAS number 1781022-57-8, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines an amino group, a bromine atom, and a chlorine atom on a phenyl ring, all connected to a propanoic acid backbone. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, catalysis, and advanced materials.

The synthesis of 3-amino-2-(2-bromo-4-chlorophenyl)propanoic acid typically involves multi-step organic reactions, including nucleophilic substitutions, reductions, and oxidations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions necessary for constructing the phenyl-propanoic acid linkage.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. Its solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The biological activity of 3-amino-2-(2-bromo-4-chlorophenyl)propanoic acid has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways. For example, a 2023 study published in the Journal of Medicinal Chemistry highlighted its ability to modulate the activity of histone deacetylases (HDACs), which are key targets in cancer therapy.

Beyond pharmacology, this compound has also found applications in materials science. Its ability to form self-assembled monolayers (SAMs) on various substrates has been leveraged in the development of sensors and nanoscale devices. Researchers at the University of California have reported on its use as a building block for constructing responsive surfaces that can detect changes in pH or ionic strength.

The environmental impact of 3-amino-2-(2-bromo-4-chlorophenyl)propanoic acid is another area of growing interest. Studies conducted by the European Chemicals Agency (ECHA) suggest that it exhibits moderate biodegradability under aerobic conditions but may persist in certain aquatic environments. These findings underscore the importance of responsible handling and disposal practices when working with this compound.

In conclusion, 3-amino-2-(2-bromo-4-chlorophenyl)propanoic acid stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers and industry professionals alike.